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A comprehensive technical guide detailing the physical properties of mercury-nickel (Ni-Hg)

alloys has been compiled, offering valuable insights for researchers, scientists, and

professionals in drug development. This guide consolidates available data on the Ni-Hg

system, focusing on the known intermetallic compound NiHg₄, and outlines the experimental

methodologies relevant to their characterization.

Core Physical Properties
Quantitative data on the physical properties of binary mercury-nickel alloys is scarce in publicly

available literature. However, for the known intermetallic compound, NiHg₄, crystallographic

and density information has been computationally determined. The properties of the constituent

elements, nickel and mercury, are well-established and provided for reference.

Table 1: Physical Properties of Nickel, Mercury, and the NiHg₄ Intermetallic
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Property Nickel (Ni) Mercury (Hg) NiHg₄ (calculated)

Density 8.91 g/cm³ 13.53 g/cm³ (liquid) 12.63 g/cm³[1]

Melting Point 1455 °C -38.83 °C Data not available

Boiling Point 2913 °C 356.73 °C Data not available

Crystal Structure
Face-centered cubic

(fcc)
Rhombohedral (solid) Cubic[1][2]

Electrical Resistivity ~7 x 10⁻⁸ Ω·m
~9.8 x 10⁻⁷ Ω·m

(liquid)
Data not available

Thermal Conductivity ~90.7 W/(m·K) ~8.3 W/(m·K) (liquid) Data not available

Nickel-Mercury (Ni-Hg) Phase Diagram and
Intermetallic Compounds
The nickel-mercury system is characterized by very low solubility of nickel in mercury at room

temperature. The solubility increases with temperature. The system is known to form at least

one intermetallic compound, NiHg₄, which is reported to be in equilibrium with the liquid phase

below 225°C. A complete, detailed binary phase diagram for the Ni-Hg system is not readily

available in published literature, presenting a significant knowledge gap. The formation of

intermetallic compounds and the low solubility suggest a complex phase relationship, likely

involving peritectic reactions.

The known intermetallic compound is:

NiHg₄: This compound possesses a cubic crystal structure with the space group Im-3m.[1][2]

The calculated density of NiHg₄ is 12.63 g/cm³.[1]

Experimental Protocols
Detailed experimental protocols for the synthesis and characterization of binary mercury-nickel

alloys are not extensively documented. However, standard metallographic and analytical

techniques for amalgam systems can be adapted.
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Synthesis of Nickel-Mercury Alloys
Synthesis of Ni-Hg alloys can be challenging due to the high vapor pressure of mercury and

the low solubility of nickel. Potential synthesis routes include:

Direct Reaction: Heating precise molar ratios of high-purity nickel powder and mercury in a

sealed, evacuated quartz ampoule. The temperature would need to be carefully controlled to

be above the melting point of mercury but below its boiling point for initial reaction, followed

by annealing at a temperature below the peritectic decomposition of NiHg₄ (below 225°C) to

promote homogenization.

Electrochemical Deposition: Co-deposition of nickel and mercury from a suitable electrolyte

bath containing salts of both metals. The composition of the resulting alloy can be controlled

by adjusting the electrolyte composition and deposition parameters.

Characterization of Physical Properties
A suite of analytical techniques would be required to determine the physical properties of

synthesized Ni-Hg alloys.

Table 2: Experimental Methodologies for Characterizing Ni-Hg Alloys
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Property Experimental Method

Phase Analysis & Crystal Structure

X-ray Diffraction (XRD): To identify the phases

present in the alloy and determine their crystal

structures and lattice parameters.

Microstructure & Composition

Scanning Electron Microscopy (SEM) with

Energy Dispersive X-ray Spectroscopy (EDS):

To visualize the microstructure of the alloy,

including grain size, phase distribution, and to

determine the elemental composition of different

phases.

Density

Gas Pycnometry: For precise measurement of

the density of solid samples. Archimedes'

Principle: Can also be used for bulk samples.

Thermal Analysis

Differential Scanning Calorimetry (DSC) /

Differential Thermal Analysis (DTA): To

determine melting points, boiling points, and

temperatures of phase transitions (e.g.,

peritectic reactions).

Mechanical Properties

Nanoindentation or Microhardness Testing: To

measure the hardness of the intermetallic

phases, which are likely to be brittle. Tensile

Testing: Would require specialized sample

preparation, likely from consolidated powders, to

determine tensile strength and ductility.

Electrical Properties

Four-Point Probe Method: To measure the

electrical resistivity of the alloy as a function of

temperature.

Thermal Properties

Laser Flash Analysis (LFA): To measure the

thermal diffusivity, from which thermal

conductivity can be calculated if the specific

heat and density are known.
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Visualizations
Logical Relationship of Ni-Hg Alloy Properties
The following diagram illustrates the relationship between the composition of a nickel-mercury

alloy and its resulting physical properties.
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Composition-Structure-Property relationships in Ni-Hg alloys.

Experimental Workflow for Characterization
The diagram below outlines a typical experimental workflow for the synthesis and

characterization of mercury-nickel alloys.
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Experimental workflow for Ni-Hg alloy characterization.
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Conclusion and Future Outlook
The current understanding of the physical properties of mercury-nickel alloys is limited, with a

significant lack of experimental data for key characteristics such as mechanical strength, and

thermal and electrical properties. The computational data available for the NiHg₄ intermetallic

provides a valuable foundation, but further experimental investigation is crucial to validate

these findings and to fully characterize the Ni-Hg system. The complex nature of the phase

diagram, suggested by the low solubility and formation of intermetallics, warrants further

detailed investigation. Future research should focus on the experimental determination of the

complete Ni-Hg phase diagram and the systematic measurement of the physical properties of

the identified intermetallic compounds. Such data will be invaluable for any application

considering the use of these alloys.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15452042?utm_src=pdf-custom-synthesis
https://next-gen.materialsproject.org/materials/mp-570835
https://legacy.materialsproject.org/materials/mp-570835/
https://www.benchchem.com/product/b15452042#mercury-nickel-alloy-physical-properties
https://www.benchchem.com/product/b15452042#mercury-nickel-alloy-physical-properties
https://www.benchchem.com/product/b15452042#mercury-nickel-alloy-physical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15452042?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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